Cas no 1269151-42-9 (6-Bromo-2-chloro-7-nitroquinoline)

• Product Name: 6-Bromo-2-chloro-7-nitroquinoline
• CAS No: 1269151-42-9
• MF: C₉H₄BrClN₂O₂
• MW: 287.497260093689
• MDL: MFCD18380767
• CID: 4692514
• Update Time: 2025-11-02

6-Bromo-2-chloro-7-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-7-nitroquinoline
• 6-Bromo-2-chloro-7-nitroquinoline

• MDL： MFCD18380767
• Inchi： 1S/C9H4BrClN2O2/c10-6-3-5-1-2-9(11)12-7(5)4-8(6)13(14)15/h1-4H
• InChI Key： LAJBIZUXKCLTKS-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=C(N=C2C=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-2-chloro-7-nitroquinoline

6-Bromo-2-chloro-7-nitroquinoline (CAS No. 1269151-42-9): A Versatile Building Block in Pharmaceutical and Material Science

6-Bromo-2-chloro-7-nitroquinoline (CAS No. 1269151-42-9) is a highly functionalized quinoline derivative that has gained significant attention in recent years due to its unique chemical properties and broad applications. As a halogenated nitroquinoline compound, it serves as a crucial intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple reactive sites - the bromo, chloro, and nitro groups - makes this compound particularly valuable for selective functionalization and further chemical transformations.

The growing interest in 6-Bromo-2-chloro-7-nitroquinoline derivatives aligns with current research trends in drug discovery and material science. Many researchers are investigating its potential in developing novel kinase inhibitors, which are particularly relevant in cancer therapy research. The compound's structural features allow for the creation of diverse molecular architectures, making it a favorite among medicinal chemists working on targeted therapies.

From a synthetic chemistry perspective, 6-Bromo-2-chloro-7-nitroquinoline offers excellent opportunities for cross-coupling reactions, a hot topic in modern organic synthesis. The bromo and chloro substituents at positions 6 and 2 respectively provide orthogonal reactivity, enabling sequential functionalization. This characteristic has made it valuable in the development of high-throughput screening libraries, a current focus area in pharmaceutical research.

Recent studies have explored the photophysical properties of nitroquinoline derivatives, including CAS 1269151-42-9, for potential applications in organic electronics. The electron-withdrawing nitro group combined with the quinoline core creates interesting electronic properties that researchers are investigating for use in OLED materials and organic semiconductors. These applications are particularly relevant given the current push for sustainable and energy-efficient technologies.

The compound's stability and crystalline nature make it suitable for X-ray crystallography studies, providing valuable structural information for computational chemistry and molecular modeling applications. Many research groups are utilizing 6-Bromo-2-chloro-7-nitroquinoline as a model compound for studying intermolecular interactions and packing motifs in solid-state chemistry.

In the context of green chemistry, there's growing interest in developing more sustainable synthetic routes to halogenated nitroquinolines. Current research focuses on minimizing waste and improving atom economy in the production of CAS 1269151-42-9 and related compounds. This aligns with the pharmaceutical industry's increasing emphasis on green chemistry principles and sustainable manufacturing practices.

The analytical characterization of 6-Bromo-2-chloro-7-nitroquinoline typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity standards required for pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of this compound, making quality control more efficient for manufacturers and researchers.

From a commercial perspective, the demand for 6-Bromo-2-chloro-7-nitroquinoline has been steadily increasing, particularly from contract research organizations and academic institutions. The compound's versatility as a building block for more complex structures makes it valuable for custom synthesis services. Suppliers are now offering various packaging options and purity grades to meet different research needs.

Storage and handling of CAS 1269151-42-9 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light, which is typical for most nitroaromatic compounds. Proper storage ensures long-term stability and maintains the compound's reactivity for subsequent chemical transformations.

Future research directions for 6-Bromo-2-chloro-7-nitroquinoline include exploring its potential in bioconjugation chemistry and as a precursor for fluorescent probes. The unique electronic properties of the quinoline core, combined with the nitro group's electron-withdrawing character, create opportunities for developing new imaging agents and diagnostic tools.

In conclusion, 6-Bromo-2-chloro-7-nitroquinoline (CAS No. 1269151-42-9) represents an important class of heterocyclic compounds with wide-ranging applications in medicinal chemistry, materials science, and chemical biology. Its multiple reactive sites offer synthetic flexibility, while its stable crystalline nature facilitates structural studies. As research continues to uncover new applications for this versatile building block, its importance in both academic and industrial settings is likely to grow significantly.